Copper(I) trifluoromethanesulfonate
Overview
Description
Copper(I) trifluoromethanesulfonate, also known as Cu(OTf)1, is a commonly used reagent in organic synthesis and has a variety of applications in the laboratory. It is a colorless, highly water-soluble, and low-toxicity reagent that is used for a variety of chemical reactions. Cu(OTf)1 is a strong nucleophilic agent that can be used in a variety of reactions such as the synthesis of organometallic compounds, the formation of carbon-carbon bonds, and the synthesis of heterocyclic compounds. Furthermore, it has been used in the synthesis of various pharmaceuticals, natural products, and other organic compounds.
Scientific Research Applications
Electrochemistry and Alkene Complexation
Copper(I) trifluoromethanesulfonate (CuOTf) demonstrates significant potential in electrochemistry and alkene complexation. It forms water-soluble complexes with vinyl sulfonate anion (VS), allowing for stable solutions even in acidic conditions. CuOTf shows reversible binding with alkenes such as ethylene, 1,3-butadiene, and 1-butene in aqueous solutions. This behavior indicates its potential for use in electrochemically modulated complexation-based separation processes (Suzuki, Noble, & Koval, 1997).
Catalysis in Organic Synthesis
Copper(II) trifluoromethanesulfonate catalyzes the amidation of cyclic ethers with iminoiodanes under mild conditions, leading to α-amidated products with high yields and selectivity. This catalytic activity is crucial for efficient synthesis of α,ω-amino alcohols (He, Yu, Zhang, & Xiao‐Qi Yu, 2007).
Copper-Catalyzed C-H Bond Activation
CuOTf is instrumental in metal-catalyzed C-H bond activation in alkyne π complexes. Studies show that copper(I) coordination to terminal alkynes enhances the rate of exchange of protium on carbon for deuterium, indicating a significant role in organic synthesis and molecular transformations (Hefner, Zizelman, Durfee, & Lewandos, 1984).
Copper-Catalyzed C(sp3)-OH Cleavage
Copper(II) trifluoromethanesulfonate effectively catalyzes the C-C coupling of 3-hydoxyisoindolinones with various boronic acids, facilitating the synthesis of aryl-, heteroaryl-, and alkenyl-substituted isoindolinones. This showcases its role in creating novel molecular structures (Rao & Rao, 2015).
Conversion of Fructose to Methyl Levulinate
Cu(II) trifluoromethanesulfonate serves as a Lewis acid catalyst in the alcoholysis of fructose to methyl levulinate, highlighting its importance in chemical transformations relevant to biofuel production (Dong Wen-sheng, 2013).
Mechanism of Action
Target of Action
Copper(I) trifluoromethanesulfonate, also known as Copper(I) triflate, is a copper-based catalyst . The primary targets of this compound are organic substrates involved in various chemical reactions .
Mode of Action
Copper(I) triflate interacts with its targets by facilitating the formation of new bonds in the substrate molecules . It acts as a Lewis acid, accepting electron pairs from the substrate and promoting bond formation . This interaction results in the transformation of the substrate into a new compound .
Biochemical Pathways
The exact biochemical pathways affected by Copper(I) triflate depend on the specific reaction it catalyzes. For instance, it has been reported to catalyze the efficient addition of trimethylsilyl cyanide to carbonyl compounds . The downstream effects of these reactions include the synthesis of new organic compounds .
Result of Action
The result of Copper(I) triflate’s action is the formation of new organic compounds. By acting as a catalyst, it speeds up chemical reactions without being consumed, enabling the efficient synthesis of various organic compounds .
Properties
IUPAC Name |
copper(1+);trifluoromethanesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CHF3O3S.Cu/c2-1(3,4)8(5,6)7;/h(H,5,6,7);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNYHGRUPNQLZHB-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(F)(F)(F)S(=O)(=O)[O-].[Cu+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CCuF3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42152-44-3 | |
Record name | Copper(I) trifluoromethanesulfonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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